2-Benzyl-4,5-dihydro-1,3-oxazole
Overview
Description
2-Benzyl-4,5-dihydro-1,3-oxazole is a chemical compound that belongs to the class of oxazoles . Oxazoles are heterocyclic compounds that contain an oxygen atom and a nitrogen atom in a five-membered ring . This compound is a key intermediate in the synthesis of various chemical entities in medicinal chemistry .
Synthesis Analysis
The synthesis of 2-Benzyl-4,5-dihydro-1,3-oxazole and its derivatives can be achieved through various methods. One of the most common methods is the Van Leusen Oxazole Synthesis, which involves the reaction of tosylmethylisocyanides (TosMICs) with various aldehydes . Another method involves the use of Deoxo-Fluor® for the cyclodehydration of β-hydroxy amides .Molecular Structure Analysis
The molecular structure of 2-Benzyl-4,5-dihydro-1,3-oxazole consists of a five-membered ring containing one oxygen atom and one nitrogen atom . The average molecular weight of this compound is approximately 175.227 Da .Chemical Reactions Analysis
Oxazoles, including 2-Benzyl-4,5-dihydro-1,3-oxazole, can undergo a variety of chemical reactions. For instance, they can undergo direct arylation and alkenylation reactions, which are efficiently catalyzed by palladium . They can also undergo a [2 + 2 + 1] annulation reaction with terminal alkynes, nitriles, and oxygen atoms .Mechanism of Action
Target of Action
2-Benzyl-4,5-dihydro-1,3-oxazole is a derivative of oxazole, a heterocyclic compound that has been found to have a wide spectrum of biological activities Oxazole derivatives have been reported to exhibit various biological activities such as antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties . These activities suggest that oxazole derivatives may interact with a variety of biological targets.
Mode of Action
For instance, some oxazole derivatives have been found to inhibit the growth of bacteria and cancer cells . The substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities .
Biochemical Pathways
For example, oxazole derivatives have been reported to exhibit anticancer, antibacterial, and anti-inflammatory activities, suggesting that they may affect pathways related to cell proliferation, bacterial growth, and inflammation .
Result of Action
Oxazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects . These activities suggest that oxazole derivatives may induce various molecular and cellular changes, depending on their specific targets and mode of action.
Future Directions
Oxazole-based molecules, including 2-Benzyl-4,5-dihydro-1,3-oxazole, have been gaining attention in recent times due to their increasing importance in the field of medicinal chemistry . Future research could focus on synthesizing various oxazole derivatives and screening them for various biological activities . Additionally, the development of more sustainable and efficient synthesis methods could also be a focus of future research .
properties
IUPAC Name |
2-benzyl-4,5-dihydro-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-2-4-9(5-3-1)8-10-11-6-7-12-10/h1-5H,6-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKPDXYQIQIJZJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=N1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00305946 |
Source
|
| Record name | 2-Benzyl-4,5-dihydro-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00305946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-4,5-dihydro-1,3-oxazole | |
CAS RN |
10431-95-5 |
Source
|
| Record name | NSC172867 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=172867 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Benzyl-4,5-dihydro-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00305946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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